Cas no 1351616-70-0 (3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole
• CAS No: 1351616-70-0
• MF: C₁₆H₁₃ClN₄O₃
• MW: 344.752422094345
• CID: 5939629
• PubChem ID: 56764561
• Update Time: 2025-07-09

3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole
• [3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• 3-(3-chlorophenyl)-5-[1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-1,2,4-oxadiazole
• CCG-328485
• (3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(5-methylisoxazol-3-yl)methanone
• AKOS024530913
• F6064-2783
• 1351616-70-0

• Inchi： 1S/C16H13ClN4O3/c1-9-5-13(19-23-9)16(22)21-7-11(8-21)15-18-14(20-24-15)10-3-2-4-12(17)6-10/h2-6,11H,7-8H2,1H3
• InChI Key： ARRBYJVSJYHZMK-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C3=CC=CC(Cl)=C3)N=2)C1)(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 344.0676180g/mol
• Monoisotopic Mass: 344.0676180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole

3-(3-Chlorophenyl)-5-1-(5-Methyl-1,2-Oxazole-3-Carbonyl)Azetidin-3-Yl-1,2,4-Oxadiazole: A Comprehensive Overview

The compound 3-(3-chlorophenyl)-5-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-1,2,4-oxadiazole, identified by the CAS number 135161670, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a chlorophenyl group, an oxazole ring, and an oxadiazole moiety. The combination of these functional groups makes it a promising candidate for research in drug discovery and material science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. This is followed by the construction of the azetidine ring, which serves as a key structural element in the molecule. The integration of the oxazole and oxadiazole groups requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency of these synthetic pathways.

One of the most notable features of this compound is its bioactivity profile. Studies have shown that it exhibits potent activity against various enzymes and receptors, making it a valuable tool in pharmacological research. For instance, its ability to modulate kinase activity has drawn considerable attention in the context of cancer therapy. Researchers have also explored its potential as an anti-inflammatory agent, leveraging its interaction with cyclooxygenase enzymes.

The structural versatility of this compound also extends to its application in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs in computational chemistry have enabled scientists to predict and optimize its electronic characteristics for specific applications.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic chemicals. Proper storage conditions and handling procedures are essential to ensure stability and prevent degradation. Ongoing research is focused on improving its solubility and bioavailability for therapeutic applications.

The future prospects for this compound are bright, with ongoing studies exploring its potential in drug delivery systems and nanotechnology. Its ability to form stable complexes with other molecules opens up new avenues for innovative applications in medicine and materials science.